![molecular formula C16H9Cl2NO B1452284 4-(3,4-Dichlorobenzoyl)isoquinoline CAS No. 1187171-74-9](/img/structure/B1452284.png)
4-(3,4-Dichlorobenzoyl)isoquinoline
Overview
Description
4-(3,4-Dichlorobenzoyl)isoquinoline (4-DCBIQ) is an organic compound that is used in a variety of scientific research applications. It is a derivative of isoquinoline, a heterocyclic aromatic compound that is used as a building block for a range of pharmaceuticals. 4-DCBIQ is a versatile compound that has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
Pharmacological Significance of Isoquinoline Derivatives
Isoquinoline derivatives, including those structurally similar to 4-(3,4-Dichlorobenzoyl)isoquinoline, have been extensively studied for their diverse pharmacological applications. Such compounds are known for their potential in addressing a variety of therapeutic areas due to their complex molecular architecture and biological activity. Isoquinolines, by virtue of their heterocyclic aromatic organic structure, have shown remarkable biological potentials, including antimicrobial, antitumor, anti-inflammatory, and antiviral activities.
One significant area of research has been the exploration of isoquinoline derivatives for their anticancer properties. These compounds have been identified as promising candidates in modern therapeutics for their ability to inhibit tumor growth and proliferation. For instance, natural isoquinoline alkaloids and their N-oxides isolated from different plant species have shown confirmed antimicrobial, antibacterial, antitumor, and other activities, highlighting their role as important leads in drug discovery (Dembitsky, Gloriozova, & Poroikov, 2015). Similarly, the pharmacological importance of isoquinoline derivatives has been extensively reviewed, with findings revealing their significant anti-fungal, anti-Parkinsonism, anti-tubercular, anti-tumor, anti-glaucoma, anti-Alzheimer’s disease, anti-viral, anti-bacterial, anti-diabetic, and anti-malarial potentials, thus serving as a pivotal source for new drug development (Danao et al., 2021).
Applications in Antimalarial Research
Additionally, research into compounds structurally analogous or related to this compound has shed light on the potential repositioning of such molecules in the treatment of malaria. Chloroquine, a well-known antimalarial compound, and its derivatives have been the subject of numerous studies aimed at overcoming resistance issues and improving therapeutic efficacy. Innovative approaches have been explored to repurpose chloroquine-containing compounds, focusing on their biochemical properties and potential therapeutic applications beyond their traditional antimalarial use, thereby opening new avenues for the management of various infectious and noninfectious diseases (Njaria et al., 2015).
Neuropharmacological Insights
The neuropharmacological and pharmacokinetic properties of isoquinoline alkaloids have also been a focus, with studies emphasizing their potential in treating neurological disorders. These investigations have highlighted the multifaceted roles of such compounds, including neuroprotection, anti-neuronal apoptosis, and improvement of cerebral microcirculation, offering insights into developing treatments for conditions like brain ischemia and Alzheimer's disease (Ye et al., 2009).
Mechanism of Action
properties
IUPAC Name |
(3,4-dichlorophenyl)-isoquinolin-4-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9Cl2NO/c17-14-6-5-10(7-15(14)18)16(20)13-9-19-8-11-3-1-2-4-12(11)13/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRWUZQYOZCSBJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=NC=C2C(=O)C3=CC(=C(C=C3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301253239 | |
Record name | (3,4-Dichlorophenyl)-4-isoquinolinylmethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301253239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1187171-74-9 | |
Record name | (3,4-Dichlorophenyl)-4-isoquinolinylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187171-74-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3,4-Dichlorophenyl)-4-isoquinolinylmethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301253239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.